Cas no 138569-05-8 (Propanedioic acid, [4-cyano-3-(methylthio)phenyl]methyl-, diethyl ester)

• Product name: Propanedioic acid, [4-cyano-3-(methylthio)phenyl]methyl-, diethyl ester
• CAS No: 138569-05-8
• MF: C₂₂H₁₈N₂O₄
• MW: 374.389325618744
• CID: 1253169
• PubChem ID: 133704108

Propanedioic acid, [4-cyano-3-(methylthio)phenyl]methyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [4-cyano-3-(methylthio)phenyl]methyl-, diethyl ester
• 4-BENZYL-3-(2'-NITRO-BIPHENYL-4-YL)-OXAZOLIDIN-2-ONE
• 138569-05-8

• Inchi： InChI=1S/C22H18N2O4/c25-22-23(19(15-28-22)14-16-6-2-1-3-7-16)18-12-10-17(11-13-18)20-8-4-5-9-21(20)24(26)27/h1-13,19H,14-15H2
• InChI Key： SKBWHYGRLXEXDI-UHFFFAOYSA-N
• SMILES： C1C(N(C(=O)O1)C2=CC=C(C=C2)C3=CC=CC=C3[N+](=O)[O-])CC4=CC=CC=C4

Computed Properties

• Exact Mass: 374.12665706g/mol
• Monoisotopic Mass: 374.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 75.4Ų